Cas no 1235692-55-3 (3-bromo-N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)benzamide)

• Product Name: 3-bromo-N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)benzamide
• CAS No: 1235692-55-3
• MF: C₂₀H₂₁BrN₂O₃
• MW: 417.296344518662
• CID: 5955028
• PubChem ID: 49691564
• Update Time: 2025-06-20

3-bromo-N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)benzamide
• 1235692-55-3
• 3-bromo-N-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl}methyl)benzamide
• 3-bromo-N-[[1-[(E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl]methyl]benzamide
• VU0631659-1
• F5033-6229
• (E)-3-bromo-N-((1-(3-(furan-2-yl)acryloyl)piperidin-4-yl)methyl)benzamide
• AKOS024492480

• Inchi： 1S/C20H21BrN2O3/c21-17-4-1-3-16(13-17)20(25)22-14-15-8-10-23(11-9-15)19(24)7-6-18-5-2-12-26-18/h1-7,12-13,15H,8-11,14H2,(H,22,25)/b7-6+
• InChI Key： LCTWRBGVRLXKPU-VOTSOKGWSA-N
• SMILES： BrC1=CC=CC(=C1)C(NCC1CCN(C(/C=C/C2=CC=CO2)=O)CC1)=O

Computed Properties

• Exact Mass: 416.07356g/mol
• Monoisotopic Mass: 416.07356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-bromo-N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)benzamide

Introduction to 3-Bromo-N-({1-(2E)-3-(Furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)benzamide (CAS No. 1235692-55-3)

3-Bromo-N-({1-(2E)-3-(Furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)benzamide (CAS No. 1235692-55-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

The molecular formula of 3-bromo-N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)benzamide is C₁₉H₁₈BrNO₃, with a molecular weight of approximately 380.25 g/mol. The compound features a brominated benzamide core linked to a piperidine ring substituted with a furan-containing acryloyl moiety. This unique combination of functional groups imparts specific chemical properties and biological activities to the molecule.

The presence of the bromine atom in the benzamide core enhances the lipophilicity of the compound, which is crucial for its ability to cross biological membranes and reach target sites within cells. The furan-containing acryloyl moiety, on the other hand, contributes to the compound's reactivity and stability, making it suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of 3-bromo-N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)benzamide involves several steps, each designed to introduce specific functional groups and ensure high purity and yield. One common synthetic route starts with the preparation of the bromobenzamide intermediate, followed by the formation of the piperidine ring and the introduction of the furan-containing acryloyl moiety.

A typical synthetic protocol involves the following steps:

1. Bromination of Benzamide: The starting material, benzamide, is brominated using a suitable brominating agent such as N-bromosuccinimide (NBS) in an appropriate solvent like dichloromethane (DCM).
2. Piperidine Ring Formation: The bromobenzamide intermediate is then reacted with an appropriate amine to form the piperidine ring. This step often involves catalytic conditions or high temperatures to ensure complete ring closure.
3. Furan-containing Acryloyl Moiety Introduction: The final step involves the introduction of the furan-containing acryloyl moiety through a Michael addition reaction or another suitable method. This step requires careful control of reaction conditions to ensure high yield and purity.

Biological Activities

3-Bromo-N-({1-(2E)-3-(Furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)benzamide has been extensively studied for its biological activities, particularly in the context of neurological disorders and cancer. Recent research has highlighted its potential as a modulator of various signaling pathways involved in these diseases.

In neurological disorders, this compound has shown promise as a potential therapeutic agent due to its ability to modulate neurotransmitter systems and reduce neuroinflammation. Studies have demonstrated that it can effectively inhibit microglial activation and reduce pro-inflammatory cytokine production, thereby mitigating neuroinflammatory responses associated with conditions such as Alzheimer's disease and multiple sclerosis.

In cancer research, 3-bromo-N-({1-(2E)-3-(Furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)benzamide has been investigated for its antiproliferative effects on various cancer cell lines. Preclinical studies have shown that it can induce apoptosis in cancer cells by targeting key signaling pathways such as PI3K/AKT and MAPK/ERK. Additionally, it has demonstrated synergistic effects when used in combination with other anticancer agents, suggesting its potential as part of a multimodal therapeutic strategy.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 3-bromo-N-{1-(2E)-3-(furan-2-y l)prop - 2 - enoy lpip eridin - 4 - yl } methyl ) benz amide strong > into clinical trials. Several Phase I trials are currently underway to evaluate its safety and efficacy in human subjects. These trials are focusing on dosing regimens, pharmacokinetics, and potential side effects to ensure that the compound can be safely administered to patients.

If clinical trials prove successful, this compound could potentially be developed into a novel therapeutic agent for treating neurological disorders and cancer. Its unique mechanism of action and favorable pharmacological properties make it an attractive candidate for further development.

Conclusion

3-Bromo-N-{1-(2E)-3-(furan - 2 - y l ) prop - 2 - enoy lpip eridin - 4 - y l } methyl ) benz amide strong > (CAS No . 1 2 3 5 6 9 2 - 5 5 - 3 ) represents a significant advancement in medicinal chemistry and pharmaceutical research . Its unique chemical structure , combined with promising biological activities , positions it as a potential therapeutic agent for treating neurological disorders and cancer . Ongoing research and clinical trials will further elucidate its therapeutic potential , paving the way for future developments in this exciting field . p >